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Methyl 2-(bromomethyl)-4-

methoxybenzoate

Cat. No.: B093237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-(bromomethyl)-4-methoxybenzoate is a key organic intermediate, instrumental in

the synthesis of a variety of compounds within the pharmaceutical, agrochemical, and materials

science sectors. Its bifunctional nature, featuring a reactive bromomethyl group and a methoxy-

substituted benzene ring, makes it a versatile building block for complex molecular

architectures. This guide provides a comprehensive overview of its discovery and history,

detailed synthesis protocols, physical and chemical properties, and significant applications,

with a focus on its role in drug development.

Introduction and Historical Context
While the precise first synthesis of Methyl 2-(bromomethyl)-4-methoxybenzoate is not

prominently documented in readily available historical records, its emergence is intrinsically

linked to the broader development of synthetic organic chemistry. The methodologies employed

for its synthesis, primarily the radical bromination of benzylic positions, were well-established

by the mid-20th century. The synthesis of structurally similar isomers, such as methyl 4-

(bromomethyl)-3-methoxybenzoate, has been cited in medicinal chemistry literature from the

late 1970s and 1980s, suggesting that the synthesis of the 2-(bromomethyl)-4-methoxy isomer

likely occurred within a similar timeframe as chemists explored various substitution patterns on

the benzene ring to modulate biological activity in drug discovery programs. Its utility as a
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building block in the synthesis of anti-inflammatory and analgesic drugs has been a primary

driver of its continued relevance.

Physicochemical Properties
A summary of the key physical and chemical properties of Methyl 2-(bromomethyl)-4-
methoxybenzoate is presented in Table 1.

Property Value

CAS Number 15365-25-0

Molecular Formula C₁₀H₁₁BrO₃

Molecular Weight 259.1 g/mol

Appearance Off-white to yellow solid

Purity ≥ 95% (Assay)

Storage Temperature 0-8 °C

Synthesis and Experimental Protocols
The most common and efficient method for the synthesis of Methyl 2-(bromomethyl)-4-
methoxybenzoate is through the radical bromination of its precursor, methyl 4-methoxy-2-

methylbenzoate.

General Synthesis Pathway
The overall reaction involves the selective bromination of the benzylic methyl group using a

brominating agent and a radical initiator.
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Synthesis of Methyl 2-(bromomethyl)-4-methoxybenzoate

Reaction
N-Bromosuccinimide (NBS)

Radical Initiator
(AIBN or Dibenzoyl Peroxide)

Solvent
(Carbon Tetrachloride)

Role in Drug Synthesis

Methyl 2-(bromomethyl)-
4-methoxybenzoate

Substituted Benzyl
Intermediate

Nucleophilic
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Nucleophilic Moiety
(e.g., Amine, Phenol)

Active Pharmaceutical
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Further Synthetic
Steps
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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